Cas no 32630-92-5 ((1S,2R,3S,4aR,4bR,7R,9aR,10S,10aR)-2,3-dihydroxy-1-methyl-8-methylidene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid)

• Product Name: (1S,2R,3S,4aR,4bR,7R,9aR,10S,10aR)-2,3-dihydroxy-1-methyl-8-methylidene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
• CAS No: 32630-92-5
• MF: C₁₉H₂₄O₆
• MW: 348.390266418457
• CID: 1450665
• PubChem ID: 5281987
• Update Time: 2025-04-20

(1S,2R,3S,4aR,4bR,7R,9aR,10S,10aR)-2,3-dihydroxy-1-methyl-8-methylidene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R,3S,4aR,4bR,7R,9aR,10S,10aR)-2,3-dihydroxy-1-methyl-8-methylidene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
• 2β,3β,4aα-Trihydroxy-1β-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone
• gibberellin A34
• 32630-92-5
• (1R,2R,5R,8R,9S,10R,11S,12R,13S)-12,13-dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.1(5,8).0(1,10).0(2,8)]heptadecane-9-carboxylic acid
• 2beta,3beta-dihydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
• Q27110163
• CHEBI:29593
• (1R,2R,5R,8R,9S,10R,11S,12R,13S)-12,13-Dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid
• GA34
• Gibberellin A47
• GA47
• 2beta,3beta,4aalpha-Trihydroxy-1beta-methyl-8-methylenegibbane-1alpha,10beta-dicarboxylic acid 1,4a-lactone
• GA34; 1,4a-Lactone-2ss,3ss,4a-trihydroxy-1-methyl-8-methylene-4aa,4bss-gibbane-1a,10ss-dicarboxylic Acid; 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene-gibbane-1,10-dicarboxylic Acid Derivative;

• Inchi： 1S/C19H24O6/c1-8-5-18-6-9(8)3-4-11(18)19-7-10(20)14(21)17(2,16(24)25-19)13(19)12(18)15(22)23/h9-14,20-21H,1,3-7H2,2H3,(H,22,23)/t9-,10+,11-,12-,13-,14+,17+,18+,19-/m1/s1
• InChI Key： IGZIQAJJXGRAJF-TXZPEUJSSA-N
• SMILES： O1C([C@]2(C)[C@H]([C@H](C[C@]31[C@@H]2[C@H](C(=O)O)[C@]12CC(=C)[C@H](CC[C@H]13)C2)O)O)=O

Computed Properties

• Exact Mass: 348.157
• Monoisotopic Mass: 348.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.45
• Melting Point: >175°C (dec.)
• Boiling Point: 591.8°C at 760 mmHg
• Flash Point: 216°C
• Refractive Index: 1.635
• Solubility: Acetone (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 104.06000
• LogP: 1.10700
• Vapor Pressure: 0.0±3.8 mmHg at 25°C

(1S,2R,3S,4aR,4bR,7R,9aR,10S,10aR)-2,3-dihydroxy-1-methyl-8-methylidene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -20?°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids C19-gibberellin 6-carboxylic acids